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Compound of Interest

Compound Name: C17 Sphingosine

CAS No.: 6918-48-5

Cat. No.: B150445

Get Quote

Welcome to the technical support guide for C17 Sphingosine (d-erythro-Sphingosine, C17

base). This resource is designed for researchers, scientists, and drug development

professionals who utilize C17 Sphingosine, primarily as an internal standard in mass

spectrometry-based lipidomics.[1][2][3] The accuracy and reproducibility of your experimental

data are directly linked to the stability and integrity of your analytical standards. This guide

provides in-depth information, troubleshooting advice, and validated protocols to ensure the

optimal handling and storage of C17 Sphingosine.

The Critical Role of C17 Sphingosine Stability
C17 Sphingosine is a synthetic sphingolipid, an uncommon variant of the more ubiquitous C18

sphingosine.[4] Its unique 17-carbon chain length makes it an ideal internal standard for

quantifying endogenous sphingolipids by mass spectrometry, as it is structurally similar to the

analytes of interest but mass-distinguishable.[5][6] However, like all lipids, its stability is not

absolute. Degradation can lead to inaccurate quantification, misinterpretation of results, and

compromised experimental outcomes. Understanding and controlling the factors that affect its

stability is therefore paramount.
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Troubleshooting and Frequently Asked Questions
(FAQs)
This section addresses common issues and questions encountered during the handling and

storage of C17 Sphingosine.

Q1: I have just received lyophilized C17 Sphingosine powder. What is the first thing I should

do?

A1: Upon receipt, immediately inspect the vial for any damage. The lyophilized powder should

be stored at -20°C in a desiccator to protect it from moisture.[4][7] Before opening the vial for

the first time, it is crucial to allow it to equilibrate to room temperature for at least 30 minutes.[8]

This prevents atmospheric moisture from condensing on the cold powder, which can

compromise its stability.

Causality Insight:Lyophilized lipids, especially those with unsaturated bonds, are hygroscopic

and susceptible to hydrolysis and oxidation when exposed to moisture and air.[8] Allowing the

container to warm to ambient temperature minimizes water condensation, preserving the

integrity of the compound.

Q2: How should I prepare a stock solution from the C17 Sphingosine powder?

A2: Preparing a stock solution correctly is a critical step. We recommend dissolving the C17
Sphingosine in a high-purity organic solvent. Ethanol is an excellent first choice as C17
Sphingosine is miscible in it.[1][4] Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO)

are also viable options.[4] For detailed, step-by-step instructions, please refer to Protocol 1:

Reconstitution of Lyophilized C17 Sphingosine Powder.

Causality Insight:Using a high-purity, appropriate organic solvent ensures complete dissolution

and minimizes the introduction of contaminants that could catalyze degradation. Purging the

solvent with an inert gas like argon or nitrogen is a best practice to displace oxygen and

prevent oxidation.[4]

Q3: Which solvent is best for long-term storage of my C17 Sphingosine stock solution?
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A3: For long-term storage, a solution in a high-purity organic solvent such as ethanol is

recommended.[4] The choice of solvent can also depend on its compatibility with your

downstream applications. For instance, if you are performing cell-based assays, you might

choose ethanol or DMSO, ensuring the final concentration in your assay is not cytotoxic.

Q4: At what temperature should I store my C17 Sphingosine stock solution?

A4: Stock solutions of C17 Sphingosine should be stored at -20°C.[1][4][7] For extended long-

term stability (greater than one year), storage at -80°C is also an option, although supplier data

indicates stability for at least four years at -20°C when stored correctly.[1][4]

Q5: I noticed some precipitate in my stock solution after thawing it. What should I do?

A5: Precipitation upon thawing can occur, especially with lipids in certain solvents. First, ensure

the solution has fully reached room temperature. Then, gently warm the vial (up to 40°C) and

sonicate or vortex until the precipitate is completely redissolved.[9] Always visually inspect for

complete dissolution before using the solution in an experiment.

Causality Insight:Lipids have variable solubility at different temperatures. The formation of a

precipitate does not necessarily indicate degradation but rather that the compound has fallen

out of solution. Gentle warming and agitation are usually sufficient to restore a homogenous

solution.

Q6: How many times can I freeze-thaw my C17 Sphingosine aliquots?

A6: To maintain the highest integrity, it is strongly recommended to minimize freeze-thaw

cycles. The best practice is to aliquot the stock solution into single-use volumes upon initial

preparation. If repeated use from a single vial is unavoidable, limit freeze-thaw cycles to a

maximum of three.

Causality Insight:Each freeze-thaw cycle can introduce moisture and oxygen into the solution,

increasing the risk of hydrolysis and oxidation. Aliquoting minimizes these risks and ensures

that the main stock remains pristine.

Q7: How can I be sure my C17 Sphingosine has not degraded?
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A7: While there is no simple benchtop test, the most definitive way to check for degradation is

through analytical techniques like mass spectrometry or thin-layer chromatography (TLC). If

you observe unexpected or inconsistent results in your experiments, such as a significant drop

in signal intensity for your internal standard, it may be an indication of degradation. In such

cases, it is advisable to use a fresh, newly prepared standard.

Data Summary: C17 Sphingosine Stability
The following table summarizes the recommended storage conditions for C17 Sphingosine
based on manufacturer data sheets and best practices.

Form Solvent Temperature Duration
Key
Consideration
s

Lyophilized

Powder
N/A (Solid) -20°C ≥ 4 years[1][4]

Store in a

desiccator. Allow

to warm to room

temperature

before opening.

[8]

Stock Solution Ethanol -20°C ≥ 1 year[7][10]

Aliquot into

single-use vials

to avoid freeze-

thaw cycles.

Purge with inert

gas.

Stock Solution DMSO -20°C Up to 6 months

Ensure DMSO is

high-purity and

anhydrous.

Stock Solution DMF -20°C Up to 6 months

Ensure DMF is

high-purity and

anhydrous.
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Note: The stability durations are estimates based on available data. Actual stability may vary

depending on solvent purity, handling techniques, and frequency of use.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized C17
Sphingosine Powder
This protocol outlines the steps for preparing a stock solution from a lyophilized powder.

Equilibration: Remove the vial of lyophilized C17 Sphingosine from the -20°C freezer and

place it in a desiccator at room temperature for at least 30 minutes.

Preparation: In a sterile fume hood, prepare your chosen solvent (e.g., 200 proof ethanol). If

possible, purge the solvent with a stream of inert gas (argon or nitrogen) for 5-10 minutes to

remove dissolved oxygen.

Reconstitution: Carefully open the vial. Using a gas-tight syringe, add the calculated volume

of the purged solvent to the vial to achieve your desired stock concentration (e.g., 1 mg/mL).

Dissolution: Cap the vial tightly and vortex gently. If needed, sonicate in a bath sonicator for

5-10 minutes until the powder is completely dissolved.[9] A clear solution should be obtained.

Inert Atmosphere: Before recapping for storage, flush the headspace of the vial with inert

gas.

Protocol 2: Aliquoting and Long-Term Storage
This protocol ensures the long-term stability of your C17 Sphingosine stock solution.

Preparation: Obtain sterile, glass vials with Teflon-lined caps. Plastic containers should be

avoided for storing organic solutions of lipids as they can leach plasticizers.[8]

Aliquoting: Based on your typical experimental needs, calculate the volume for single-use

aliquots. Using a sterile glass syringe or pipette, dispense the stock solution into the

prepared vials.
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Inert Atmosphere: Flush the headspace of each aliquot vial with inert gas (argon or nitrogen)

before sealing tightly with the Teflon-lined cap.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: Place the labeled aliquots in a freezer at -20°C for long-term storage.

Visualization of Workflows
C17 Sphingosine Handling and Storage Decision Tree
The following diagram provides a visual decision-making workflow for the proper handling of

C17 Sphingosine from receipt to experimental use.
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Receipt & Initial Storage

Stock Solution Preparation

Storage Strategy

Experimental Use

Receive Lyophilized C17 Sphingosine

Store at -20°C in Desiccator

Equilibrate Vial to Room Temp

Reconstitute in Purged Ethanol/Solvent

Vortex/Sonicate to Ensure Full Dissolution

Aliquot into Single-Use Glass Vials

Fully Dissolved

Purge Headspace with Inert Gas

Store Aliquots at -20°C

Thaw Single Aliquot

Use in Experiment (e.g., Spike into Sample)

Click to download full resolution via product page

Caption: Decision tree for C17 Sphingosine handling.
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Impact of C17 Sphingosine Stability on a Lipidomics
Workflow
This diagram illustrates how improper storage can compromise results at critical stages of a

typical lipidomics experiment.

1. Sample Preparation
(e.g., Plasma, Cells)

2. Internal Standard Spiking 3. Lipid Extraction 4. LC-MS/MS Analysis 5. Data Quantification

6. Final Result

Accurate Analyte/
IS Ratio

Inaccurate Analyte/
IS Ratio (Low IS Signal)

Reliable Quantification

Underestimation of
Endogenous Sphingolipids

Properly Stored C17-Sph
(Fresh Aliquot, -20°C)

Improperly Stored C17-Sph
(Degraded, Multiple Freeze-Thaws)

Click to download full resolution via product page

Caption: Impact of C17 Sphingosine stability in a lipidomics workflow.

References
Sphingosine (d17:1) 860640 D-erythro-sphingosine (C17 base) - Avanti Polar Lipids.[Link]

Sphingosine (d17:1) - Cayman Chemical - Cambridge Bioscience.[Link]

TECHNICAL DATA SHEET - Sigma-Aldrich.[Link]

Storage and handling of Avanti Research lipids - Avanti Polar Lipids.[Link]

Sphingosines | Sphingolipids | Avanti Research.[Link]

The synthesis of internal standards for the quantitative determination of sphingolipids by

tandem mass spectrometry - PubMed.[Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b150445/docs?utm_src=pdf-body#technical-support-center-c17-sphingosine-stability-handling
https://www.benchchem.com/product/b150445/docs?utm_src=pdf-body-img#technical-support-center-c17-sphingosine-stability-handling
https://www.benchchem.com/product/b150445/docs?utm_src=pdf-body#technical-support-center-c17-sphingosine-stability-handling
https://www.avantilipids.com/product/860640
https://www.bioscience.co.uk/p/10007902/sphingosine-d17-1
https://www.avantilipids.com/documents/TDS/860456.pdf
https://www.avantilipids.com/resources/storage-and-handling-of-avanti-research-lipids
https://www.avantilipids.com/product-category/sphingolipids/sphingosines
https://pubmed.ncbi.nlm.nih.gov/15909321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sphingolipid salvage pathway in ceramide metabolism and signaling - PMC - NIH.[Link]

Genetic defects in the sphingolipid degradation pathway and their effects on microglia in

neurodegenerative disease - PMC - NIH.[Link]

Internal standards for sphingolipids for use in mass spectrometry - Google P

KEGG Sphingolipid metabolism - Reference pathway.[Link]

C17 Sphingosine | C17H35NO2 | CID 5283557 - PubChem - NIH.[Link]

Sphingolipid and Glycosphingolipid Metabolic Pathways in the Era of Sphingolipidomics -

PMC - NIH.[Link]

Sphingolipid and Glycosphingolipid Metabolic Pathways in the Era of Sphingolipidomics |

Chemical Reviews - ACS Publications.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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